Cas no 1783597-93-2 (tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate
• CAS No: 1783597-93-2
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5271966
• PubChem ID: 84689278
• Update Time: 2026-03-09

tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate
• 1783597-93-2
• SCHEMBL22719431
• tert-Butyl4-cyano-3-methylpiperidine-1-carboxylate
• G61062

• Inchi： 1S/C12H20N2O2/c1-9-8-14(6-5-10(9)7-13)11(15)16-12(2,3)4/h9-10H,5-6,8H2,1-4H3
• InChI Key： YCJADKYLIJWJKP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C#N)C(C)C1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate

Research Brief on tert-Butyl 4-cyano-3-methylpiperidine-1-carboxylate (CAS: 1783597-93-2) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate (CAS: 1783597-93-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its tert-butyl carbamate and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it particularly valuable for the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

The compound's unique chemical properties, including its stability and reactivity, have been explored in several recent studies. For instance, researchers have utilized tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate as a key building block in the synthesis of potent kinase inhibitors. These inhibitors have shown promising results in preclinical models of various cancers, highlighting the compound's potential in oncology drug discovery. Additionally, its role in the development of neuroactive compounds has been investigated, with studies demonstrating its utility in modulating neurotransmitter systems.

Recent advancements in synthetic methodologies have further expanded the applications of tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient, multi-step synthesis route for this compound, emphasizing its scalability and cost-effectiveness. The study also highlighted its compatibility with various coupling reactions, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In the context of drug metabolism and pharmacokinetics (DMPK), tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate has been evaluated for its metabolic stability and bioavailability. Preliminary data suggest that the tert-butyl carbamate group enhances metabolic resistance, while the cyano moiety contributes to favorable absorption properties. These findings position the compound as a promising candidate for further optimization in lead compound development.

Beyond its pharmaceutical applications, tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate has also been employed in chemical biology studies. Researchers have used it as a probe to investigate enzyme mechanisms and protein-ligand interactions. For example, a recent study utilized this compound to explore the binding pocket of a specific cytochrome P450 enzyme, providing insights into substrate specificity and catalytic activity.

Looking ahead, the continued exploration of tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate is expected to yield further breakthroughs. Ongoing research is focusing on its incorporation into more complex molecular architectures, such as macrocycles and bifunctional ligands, to enhance target engagement and selectivity. Moreover, its potential in fragment-based drug design and covalent inhibitor development is being actively investigated.

In conclusion, tert-butyl 4-cyano-3-methylpiperidine-1-carboxylate (CAS: 1783597-93-2) represents a valuable tool in modern drug discovery and chemical biology. Its versatility, coupled with recent synthetic and pharmacological advancements, underscores its importance in the development of next-generation therapeutics. As research in this area progresses, this compound is likely to play an increasingly prominent role in addressing unmet medical needs.